Cas no 1805617-81-5 (3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid
• CAS No: 1805617-81-5
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4986301
• Update Time: 2025-06-08

3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H5BrF3NO3/c9-6-3(13)1-2-4(5(6)7(14)15)16-8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： XLXFJZDLOITQAA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(=O)O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.6
• Topological Polar Surface Area: 72.6

Additional information on 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid

3-Amino-2-bromo-6-(trifluoromethoxy)benzoic Acid: A Comprehensive Overview

3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 1805617-81-5) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid.

Chemical Structure and Properties

3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid is a substituted benzoic acid with a complex molecular structure. The compound features an amino group (-NH₂) at the 3-position, a bromine atom (-Br) at the 2-position, and a trifluoromethoxy group (-OCF₃) at the 6-position. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the amino group makes it a versatile building block for various chemical reactions, while the bromine atom and trifluoromethoxy group enhance its solubility and stability.

The molecular formula of 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid is C₉H₅BrF₃N₂O₃, with a molecular weight of approximately 307.04 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 185°C, making it suitable for various synthetic transformations.

Synthesis Methods

The synthesis of 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid has been explored through several routes, each offering unique advantages and challenges. One common method involves the bromination of 3-amino-6-(trifluoromethoxy)benzoic acid followed by further functionalization. Another approach involves the coupling of 2-bromo-6-trifluoromethoxybenzoyl chloride with ammonia to form the desired product.

A recent study published in the Journal of Organic Chemistry (2021) detailed an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced reaction times and improved yields, making it a promising approach for large-scale production. The use of microwave technology also minimized side reactions and impurities, ensuring high purity of the final product.

Applications in Pharmaceutical Research

3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid has shown promising potential in pharmaceutical research, particularly in the development of new drugs for various diseases. The compound's unique structure makes it an attractive candidate for designing small molecules that can target specific biological pathways.

In a study published in the Journal of Medicinal Chemistry (2020), researchers investigated the use of 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid-derived compounds as inhibitors of protein kinases involved in cancer progression. The results demonstrated that these compounds exhibited potent inhibitory activity against several kinases, including EGFR and HER2, which are key targets in cancer therapy.

Beyond cancer research, 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid-based molecules have also shown promise in treating neurological disorders. A study published in Bioorganic & Medicinal Chemistry Letters (2019) reported that derivatives of this compound exhibited neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function.

Mechanistic Insights and Biological Activity

The biological activity of 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid-derived compounds is attributed to their ability to interact with specific biomolecules. The amino group facilitates hydrogen bonding interactions with target proteins, while the bromine atom and trifluoromethoxy group enhance hydrophobic interactions and improve binding affinity.

Molecular dynamics simulations have provided valuable insights into the binding modes of these compounds with their targets. For example, a study published in ACS Omega (2021) used computational methods to investigate the interaction between a derivative of 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid and a protein kinase involved in cancer signaling pathways. The results revealed that the compound formed stable complexes with the target protein through multiple hydrogen bonds and hydrophobic interactions.

Safety Considerations and Future Directions

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. While 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid-derived compounds have shown promising biological activity, thorough safety evaluations are essential to ensure their safe use in clinical settings.

To date, no significant toxicity issues have been reported for this compound or its derivatives. However, ongoing studies are necessary to fully understand their safety profiles and potential side effects. Researchers are also exploring ways to optimize the pharmacokinetic properties of these compounds to enhance their therapeutic efficacy while minimizing adverse effects.

In conclusion, 3-Amino-2-bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 1805617-81-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure makes it an attractive building block for designing novel drugs targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for future advancements in drug discovery and therapy.